Cas no 7086-79-5 (3-Isopropenyl-6-oxoheptanal)

• Product Name: 3-Isopropenyl-6-oxoheptanal
• CAS No: 7086-79-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 821520
• PubChem ID: 3014538
• Update Time: 2025-08-05

3-Isopropenyl-6-oxoheptanal Chemical and Physical Properties

Names and Identifiers

• 3-Isopropenyl-6-oxoheptanal
• 3-ISOPROPENYL-6-OXOHEPTANAL (IPOH)
• (3R)-3-(1-methylethenyl)-6-oxoheptanal
• (R)-(+)-3-isopropenyl-6-oxoheptanal
• (R)-3-(1-methylethenyl)-6-oxoheptanal
• (R)-4-methyl-3-(3-oxobutyl)pent-4-enal
• 3(R)-isopropenyl-6-oxo-heptanal
• 3-isopropenyl-1,6-dioxo-heptane
• Heptanal,3-(1-methylethenyl)-6-oxo
• Heptanal,3-isopropenyl-6-oxo
• 3-(1-Methylethenyl)-6-oxoheptanal
• Limononaldehyde
• J-512718
• Heptanal, 3-(1-methylethenyl)-6-oxo-
• AMY10894
• DTXSID40874121
• AKOS015968405
• Heptanal, 3-isopropenyl-6-oxo-
• 6-oxo-3-(prop-1-en-2-yl)heptanal
• AC-22825
• E89264
• FT-0768476
• 6-oxo-3-prop-1-en-2-ylheptanal
• 7086-79-5
• A26276
• 3-ISOPROPENYL-6-OXO-HEPTANAL
• DB-024839

• MDL： MFCD00233688
• Inchi： 1S/C10H16O2/c1-8(2)10(6-7-11)5-4-9(3)12/h7,10H,1,4-6H2,2-3H3
• InChI Key： OGCGCISRMFSLTC-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C(=C)C)CC=O

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.917
• Boiling Point: 270 ºC
• Flash Point: 100 ºC
• Refractive Index: 1.437
• PSA: 34.14000
• LogP: 2.13690

Additional information on 3-Isopropenyl-6-oxoheptanal

3-Isopropenyl-6-Oxoheptanal (CAS No. 7086-79-5): A Comprehensive Overview

3-Isopropenyl-6-Oxoheptanal, also known by its CAS registry number CAS No. 7086-79-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, with the molecular formula C₁₁H₁₈O₂, belongs to the class of aldehydes and is characterized by its aldehyde functional group and an isopropenyl substituent. The compound's structure and reactivity make it a valuable component in various industries, including food, fragrance, and pharmaceuticals.

The synthesis of 3-isopropenyl-6-oxoheptanal involves a combination of organic synthesis techniques, including alkylation and oxidation reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium, to optimize the reaction conditions and improve yield. These developments highlight the compound's potential for large-scale industrial applications while minimizing ecological impact.

In the realm of food chemistry, 3-isopropenyl-6-oxoheptanal has been identified as a key contributor to the flavor profile of certain foods. Its distinctive aroma has been linked to the taste of fruits, particularly citrus and tropical fruits, making it a valuable ingredient in flavoring agents and food additives. Recent studies have focused on its role in enhancing the sensory properties of processed foods without compromising nutritional value. This has led to its increasing use in the formulation of natural flavor enhancers.

The fragrance industry has also benefited from the unique properties of CAS No. 7086-79-5. Its ability to impart floral and woody notes makes it an essential component in perfumery. Recent research has explored its compatibility with other fragrance compounds, leading to innovative blends that cater to modern consumer preferences. Additionally, advancements in analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), have enabled precise characterization of its odor profile, further enhancing its utility in fragrance development.

In pharmaceutical applications, 3-isopropenyl-6-Oxoheptanal has shown promise as a precursor for bioactive compounds. Its aldehyde group facilitates various chemical transformations, making it a valuable intermediate in drug synthesis. Recent studies have investigated its potential as an anti-inflammatory agent and its role in modulating cellular signaling pathways. These findings underscore its potential in developing novel therapeutic agents with reduced side effects.

The compound's stability under varying conditions has been a subject of extensive research. Studies have demonstrated that CAS No. 7086-79-5 exhibits good thermal stability but is sensitive to strong oxidizing agents. This information is crucial for determining optimal storage conditions and ensuring product quality during industrial processing.

In conclusion, 3-isopropenyl-6-Oxoheptanal (CAS No. 7086-79) stands out as a multifaceted organic compound with applications across multiple industries. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and materials science.